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Compound of Interest

Compound Name: 2-Chloro-4-methylphenol

Cat. No.: B1207291 Get Quote

An In-depth Technical Guide to 2-Chloro-4-
methylphenol
This guide provides a comprehensive overview of 2-Chloro-4-methylphenol, a significant

compound in various industrial and research applications. Tailored for researchers, scientists,

and professionals in drug development, this document delves into its chemical nomenclature,

physical and chemical properties, and primary applications, presenting data in a clear and

accessible format.

Nomenclature: Synonyms and Alternative Names
2-Chloro-4-methylphenol is known by several alternative names in scientific literature and

commercial contexts. Understanding these synonyms is crucial for comprehensive literature

searches and clear communication in research and development. The compound's IUPAC

name is 2-chloro-4-methylphenol[1][2].
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Type Name

IUPAC Name 2-chloro-4-methylphenol[1][2]

Common Synonyms 2-Chloro-p-cresol[1]

3-Chloro-4-hydroxytoluene[1][3]

Phenol, 2-chloro-4-methyl-[1][3]

p-Cresol, 2-chloro-[1][3]

Language Variants 2-CHLOR-4-METHYLPHENOL (German)[3]

2-CHLORO-4-MÉTHYLPHÉNOL (French)[3]

2-CLORO-4-METILFENOL (Spanish)[3]

2-クロロ-4-メチルフェノール (Japanese)[3]

2- 염소-4-메틸페놀 (Korean)[3]

Registry Numbers CAS: 6640-27-3[1][3]

EINECS: 229-656-8[1][3]

Chemical and Physical Properties
The physicochemical properties of 2-Chloro-4-methylphenol are fundamental to its

application and handling. These properties determine its behavior in various chemical and

biological systems.
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Property Value

Molecular Formula C7H7ClO[1][3]

Molecular Weight 142.58 g/mol

Appearance Colorless to light orange to yellow clear liquid[3]

Boiling Point 195-196 °C[4][5]

Density 1.211 g/mL at 25 °C[4]

Refractive Index n20/D 1.553[4]

Flash Point 86 °C (186.8 °F) - closed cup

pKa 8.79±0.18 (Predicted)[3]

Water Solubility Sparingly soluble[3]

Storage Temperature
Room Temperature, sealed in dry conditions[3]

[5]

Applications and Mechanisms
2-Chloro-4-methylphenol is utilized across several industries due to its antimicrobial

properties. It serves as a preservative in personal care products like soaps and shampoos,

where it inhibits the growth of bacteria and fungi.[3] Additionally, it is employed as a disinfectant

in pharmaceutical and laboratory settings.[3] The compound also acts as a building block in the

synthesis of other organic molecules, facilitating the introduction of chlorine and methyl groups.

[3]

The presence of both a chloro and a methyl group on the phenol ring influences its chemical

reactivity and acidity.[2] The electronegative chlorine atom can increase the acidity of the

phenolic hydroxyl group, while the electron-donating methyl group can have a counteracting

effect.[2] This balance of electronic effects is crucial for its biological activity.

Logical Relationship of Functional Groups to
Application
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The following diagram illustrates the logical relationship between the chemical structure of 2-
Chloro-4-methylphenol and its primary applications.

Figure 1. Structure-Application Relationship of 2-Chloro-4-methylphenol
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Caption: Structure-application flow for 2-Chloro-4-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Chloro-4-methylphenol | C7H7ClO | CID 14851 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fiveable.me [fiveable.me]

3. guidechem.com [guidechem.com]

4. 2-CHLORO-4-METHYLPHENOL | 6640-27-3 [chemicalbook.com]

5. 2-CHLORO-4-METHYLPHENOL CAS#: 6640-27-3 [m.chemicalbook.com]

To cite this document: BenchChem. [synonyms and alternative names for 2-Chloro-4-
methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207291#synonyms-and-alternative-names-for-2-
chloro-4-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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